Cas no 2308469-56-7 (2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylpiperidin-2-ylacetic acid)

• Product Name: 2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylpiperidin-2-ylacetic acid
• CAS No: 2308469-56-7
• MF: C₂₆H₂₈F₂N₂O₅
• MW: 486.507734298706
• CID: 6015989
• PubChem ID: 165764581
• Update Time: 2025-05-20

2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylpiperidin-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylpiperidin-2-ylacetic acid
• EN300-1580213
• 2-[(2R)-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanoyl]piperidin-2-yl]acetic acid
• 2308469-56-7

• Inchi： 1S/C26H28F2N2O5/c27-23(28)14-22(25(33)30-12-6-5-7-16(30)13-24(31)32)29-26(34)35-15-21-19-10-3-1-8-17(19)18-9-2-4-11-20(18)21/h1-4,8-11,16,21-23H,5-7,12-15H2,(H,29,34)(H,31,32)/t16-,22?/m1/s1
• InChI Key： OHNGQONORNSLPZ-XESZBRCGSA-N
• SMILES： FC(CC(C(N1CCCC[C@@H]1CC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)F

Computed Properties

• Exact Mass: 486.19662832g/mol
• Monoisotopic Mass: 486.19662832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylpiperidin-2-ylacetic acid

Introduction to 2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylpiperidin-2-ylacetic Acid (CAS No: 2308469-56-7)

2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylpiperidin-2-ylacetic acid, identified by its CAS number 2308469-56-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a piperidine core, fluorenyl methoxycarbonyl (Fmoc) protecting group, and fluorinated side chains. The presence of these functional groups not only contributes to its unique chemical properties but also opens up a wide array of potential applications in medicinal chemistry.

The structural complexity of 2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylpiperidin-2-ylacetic acid makes it an intriguing candidate for further investigation in the development of novel therapeutic agents. The piperidine ring is a common motif in bioactive molecules due to its ability to mimic the conformational flexibility of natural amino acids, thereby facilitating interactions with biological targets. Additionally, the fluorenyl methoxycarbonyl group serves as a protective moiety for amino functions, allowing for selective deprotection during synthetic protocols. The incorporation of fluorine atoms into the butanoyl side chain enhances the compound's metabolic stability and lipophilicity, which are critical factors in drug design.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various kinases and proteases involved in cancer progression. The structural features of CAS No 2308469-56-7 suggest that it may exhibit inhibitory activity against specific enzymes that play a pivotal role in signal transduction pathways. For instance, the fluorenyl moiety is often used in drug candidates due to its ability to enhance binding affinity and pharmacokinetic properties. Moreover, the chiral center at the 2-position of the piperidine ring introduces stereoselectivity, which is crucial for achieving optimal biological activity while minimizing off-target effects.

One of the most compelling aspects of 2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylpiperidin-2-ylacetic acid is its potential application in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides but with improved pharmacological properties such as enhanced stability and reduced immunogenicity. The compound's structure provides a robust scaffold for modifying peptide mimetics, allowing researchers to explore novel binding modes and target interactions. This has significant implications for the development of next-generation therapeutics aimed at treating neurological disorders, infectious diseases, and inflammatory conditions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction between small molecules and biological targets with unprecedented accuracy. These computational tools have been instrumental in designing derivatives of CAS No 2308469-56-7 that exhibit improved potency and selectivity. For example, virtual screening techniques have identified analogs with optimized pharmacokinetic profiles, which are essential for translating preclinical findings into clinical success. Such computational approaches not only accelerate the drug discovery process but also reduce the reliance on empirical screening methods.

The synthesis of 2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylpiperidin-2-ylacetic acid presents unique challenges due to its complex structural features. However, modern synthetic methodologies have made significant strides in addressing these challenges. For instance, asymmetric synthesis techniques have been employed to achieve high enantiomeric purity at key stereocenters. Additionally, flow chemistry has emerged as a powerful tool for facilitating multi-step syntheses under controlled conditions, thereby improving yield and scalability. These advancements have not only streamlined the production process but also enhanced the reproducibility of synthetic protocols.

The pharmacological potential of CAS No 2308469-56-7 has been explored through several preclinical studies conducted by leading research groups worldwide. These studies have demonstrated that derivatives of this compound exhibit promising activity against various disease-related targets. For example, preliminary data suggest that certain analogs may inhibit kinases involved in tumor growth and metastasis without affecting normal cellular processes. Such findings highlight the therapeutic potential of this scaffold and warrant further investigation into its clinical applicability.

As our understanding of disease mechanisms continues to evolve, so does our ability to design targeted therapies with greater precision. The structural versatility of CAS No 2308469-56-7 positions it as a valuable building block for developing innovative drug candidates across multiple therapeutic areas. Whether used as a standalone molecule or as part of a larger conjugate drug design strategy, this compound offers numerous opportunities for advancing medicinal chemistry research.

In conclusion, 2-(2R)-1-